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Compound of Interest

Compound Name: Sofosbuvir impurity M
CAS No.: 2095551-10-1
Cat. No.: B560560
Get Quote
. J

Differentiation, Mechanism, and Control Strategies[1]

Executive Summary

In the development of direct-acting antivirals (DAAS) like Sofosbuvir (SOF), distinguishing
between process-related impurities (PRIs) and degradation products (DPs) is critical for CMC
(Chemistry, Manufacturing, and Controls) regulatory compliance.[1]

This guide focuses on Impurity M (CAS: 2095551-10-1), identified as the 2'-desfluoro-2'-
hydroxy analog of Sofosbuvir.[1] Unlike common hydrolytic degradants formed during storage,
Impurity M is a structural analog arising exclusively from the synthetic process.[1] Its
physicochemical similarity to the parent API presents unique separation challenges compared
to the more polar degradation products generated via phosphoramidate or ester hydrolysis.[1]

Impurity M: Identity and Origin (Process Impurity)

Impurity M is a "wrong-atom" impurity where the fluorine at the 2'-position of the ribose ring is
substituted by a hydroxyl group.[1]
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e Chemical Name:lsopropy! ((((2R,3R,4S,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-
dihydroxy-4-methyltetrahydrofuran-2-yl) methoxy)(phenoxy)phosphoryl)-L-alaninate[1]

e Molecular Formula:

[LI[21[3][4]

e Molecular Weight: 527.46 Da (Parent SOF: 529.45 Da)
e Mass Shift: -2 Da (F

OH exchange:

)

Mechanistic Origin

Impurity M does not form via degradation of Sofosbuvir.[1] The C-F bond on the 2' carbon is
metabolically and chemically stable under standard storage conditions.[1] Instead, Impurity M is
a Process Related Impurity originating from:

e Incomplete Fluorination: Failure during the fluorination step of the nucleoside intermediate
(e.g., using DAST or HF reagents).[1]

o Starting Material Contamination: Presence of the 2'-hydroxy uridine derivative in the starting
feedstock which is carried through the phosphoramidate coupling reaction.[1]

Degradation Impurities: The Hydrolytic Pathway

In contrast to Impurity M, Sofosbuvir's degradation profile is dominated by hydrolysis of the
labile phosphoramidate and ester moieties.[1] These degradants typically increase over time
under stress (humidity, pH excursions).[1]

Major Degradation Pathways[1]

» Acidic Hydrolysis: Cleavage of the isopropyl ester to form the free acid.[1]

o Basic Hydrolysis: Rapid cleavage of the phenol group or the entire phosphoramidate side
chain, eventually releasing the nucleoside core (GS-331007).[1]
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« Oxidative Stress: Formation of N-oxides (minor pathway).[1]

Visualization: Degradation vs. Process Pathways

The following diagram illustrates the distinct origins of Impurity M (Process) versus Impurity A/B
(Degradation).
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Figure 1: Mechanistic divergence of Impurity M (Process failure) vs. Impurities A & B
(Degradation).[1][2][5][6][7][8]

Analytical Differentiation Strategy

Distinguishing Impurity M from Sofosbuvir is challenging due to their structural similarity.[1]
Degradation products are generally more polar (elute earlier in RP-HPLC), whereas Impurity M
elutes close to the parent peak.[1]

Comparative Data Table

Degradation Products

Feature Impurity M (Process) .
(e.g., Impurity A)
Origin Synthesis (Fluorination step) Storage (Hydrolysis)
Structure 2'-OH instead of 2'-F Hydrolyzed Ester/Amide
] Varies (e.g., 487 Da for acid
Molecular Weight 527.46 Da (-2 Da vs API) )
metabolite)
RP-HPLC Elution Close to Main Peak (Lipophilic)  Early Eluting (Polar)
Raw Material Specs / Reaction ] -
Control Strategy o Moisture Control / pH Stability
Optimization
) Stable (Level remains )
Stress Study Behavior Increases over time

constant)

Experimental Protocol: LC-MS/MS Separation

To definitively identify Impurity M, a high-resolution LC-MS method is required to resolve the -2
Da mass difference.[1]

Reagents:
e Mobile Phase A: 0.1% Formic Acid in Water (LC-MS Grade)

o Mobile Phase B: Acetonitrile (LC-MS Grade)
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e Column: C18 stationary phase (e.g., Waters XSelect HSS T3, 2.5 um, 4.6 x 100 mm) to
retain polar degradants while resolving the lipophilic Impurity M.[1]

Gradient Program:

Equilibration: 5% B for 2 min.

Ramp: 5% B to 60% B over 15 min (Linear).

Wash: 95% B for 5 min.

Flow Rate: 1.0 mL/min.

Detection: UV @ 260 nm; MS (ESI+) scan range 100-1000 m/z.[1]
Validation Criteria:
e Resolution (
): > 1.5 between Sofosbuvir and Impurity M.
e Mass Accuracy: < 5 ppm error to confirm the

formula.

e Impurity M Marker: The peak at [M+H]+ 528.46 must be tracked.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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